Cas no 206768-50-5 (5-[2-(Trimethylsilyl)ethynyl]thiophene-2-carbaldehyde)

5-[2-(Trimethylsilyl)ethynyl]thiophene-2-carbaldehyde is a versatile organosilicon compound featuring a thiophene core functionalized with a formyl group and a trimethylsilylethynyl moiety. Its unique structure combines the reactivity of an aldehyde with the steric and electronic properties of a silyl-protected alkyne, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and heterocyclic chemistry. The trimethylsilyl group enhances stability while allowing for selective deprotection under mild conditions. This compound is well-suited for applications in materials science, pharmaceuticals, and agrochemicals, where precise functionalization of thiophene derivatives is required. Its high purity and well-defined reactivity profile ensure consistent performance in demanding synthetic workflows.

5-[2-(Trimethylsilyl)ethynyl]thiophene-2-carbaldehyde structure

206768-50-5 structure

Product Name:5-[2-(Trimethylsilyl)ethynyl]thiophene-2-carbaldehyde

CAS No:206768-50-5

MF:C₁₀H₁₂OSSi

MW:208.352182388306

CID:2840773

PubChem ID:51345978

Update Time:2025-06-07

5-[2-(Trimethylsilyl)ethynyl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-((Trimethylsilyl)ethynyl)thiophene-2-carbaldehyde
- 5-[2-(Trimethylsilyl)ethynyl]-2-thiophenecarboxaldehyde
- 5-[(Trimethylsilyl)ethynyl]thiophene-2-carbaldehyde
- AKOS015955096
- MFCD17168296
- 206768-50-5
- 5-[2-(trimethylsilyl)ethynyl]thiophene-2-carbaldehyde
- 2-Thiophenecarboxaldehyde, 5-[2-(trimethylsilyl)ethynyl]-
- F71834
- DTXSID00679896
- DB-381865
- 5-[2-(Trimethylsilyl)ethynyl]thiophene-2-carbaldehyde
- Inchi： 1S/C10H12OSSi/c1-13(2,3)7-6-9-4-5-10(8-11)12-9/h4-5,8H,1-3H3
- InChI Key： ZQHWKWCIFQDDIJ-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC=C1C#C[Si](C)(C)C

Computed Properties

Exact Mass: 208.03781271g/mol
Monoisotopic Mass: 208.03781271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.3Å²

5-[2-(Trimethylsilyl)ethynyl]thiophene-2-carbaldehyde Pricemore >>

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